Cas no 1393554-09-0 (1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE)
1393554-09-0 structure
Product Name:1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE
1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE
- 1393554-09-0
- PS-19153
- 1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone
- 1-(5-Chloro-3-methylpyrazin-2-yl)ethan-1-one
- F89568
- AB85683
-
- Inchi: 1S/C7H7ClN2O/c1-4-7(5(2)11)9-3-6(8)10-4/h3H,1-2H3
- InChI Key: DUCREGHKZAAQAH-UHFFFAOYSA-N
- SMILES: C(=O)(C1=NC=C(Cl)N=C1C)C
Computed Properties
- Exact Mass: 170.0246905g/mol
- Monoisotopic Mass: 170.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 42.8Ų
1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1231323-1G |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 1g |
$1010 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1231323-100mg |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 100mg |
$300 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1231323-1g |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 1g |
$1010 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1231323-500mg |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 500mg |
$675 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1231323-250mg |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 250mg |
$405 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1231323-10g |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 10g |
$5065 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1231323-5g |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 5g |
$3040 | 2025-03-01 | |
| 1PlusChem | 1P023PQD-100mg |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 100mg |
$251.00 | 2024-06-21 | |
| 1PlusChem | 1P023PQD-250mg |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 97% | 250mg |
$328.00 | 2024-06-21 | |
| Aaron | AR023PYP-100mg |
1-(5-chloro-3-methyl-pyrazin-2-yl)ethanone |
1393554-09-0 | 95% | 100mg |
$280.00 | 2023-12-16 |
1-(5-CHLORO-3-METHYLPYRAZIN-2-YL)ETHANONE Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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